Propranolol hydrochloride

• CAS No.: 318-98-9
• Product Name: Propranolol hydrochloride
• Molecular Formula: C16H21NO2.HCl
• Molecular Weight: 295.8 g/mol
• IUPAC Name: 1-naphthalen-1-yloxy-3-(propan-2-ylamino)propan-2-ol;hydrochloride
• Standard InChI: InChI=1S/C16H21NO2.ClH/c1-12(2)17-10-14(18)11-19-16-9-5-7-13-6-3-4-8-15(13)16;/h3-9,12,14,17-18H,10-11H2,1-2H3;1H
• Standard InChIKey: ZMRUPTIKESYGQW-UHFFFAOYSA-N
• SMILES: CC(C)NCC(COC1=CC=CC2=CC=CC=C21)O.Cl
• Canonical SMILES: CC(C)NCC(COC1=CC=CC2=CC=CC=C21)O.Cl
• Appearance: Powder
• Colorform: White or almost white powder; Solid; Crystals from n-propanol
• Melting Point: 164.0 °C; 163-164 °C
• Description: Propranolol Hydrochloride is the hydrochloride form of propranolol, a synthetic beta-adrenergic receptor blocker with antianginal, antiarrhythmic, and antihypertensive properties. Propranolol competitively antagonizes beta-adrenergic receptors, thereby inhibiting beta-adrenergic reactions, such as vasodilation, and negative chronotropic and inotropic effects.; A widely used non-cardioselective beta-adrenergic antagonist. Propranolol has been used for MYOCARDIAL INFARCTION; ARRHYTHMIA; ANGINA PECTORIS; HYPERTENSION; HYPERTHYROIDISM; MIGRAINE; PHEOCHROMOCYTOMA; and ANXIETY but adverse effects instigate replacement by newer drugs.
• Shelf Life: IT IS STABLE TO HEAT, UNSTABLE TO LIGHT. /HYDROCHLORIDE/; Propranolol hydrochloride preparations should be protected from light and storedat room temperature (approximately 25 °C). The manufacturer recommends that propranolol hydrochloride extended-release capsules be stored in tight, light resistant containers and be protected from moisture, freezing, and excessive heat. USP recommends that propranolol hydrochloride preparations be stored in well closed containers. Solutions of the drug have maximum stability at pH 3 and decompose rapidly at alkaline pH. Decomposition in aqueous solution is accompanied by a lowered pH and discoloration. Propranolol hydrochloride injection is reportedly compatible with 0.9% sodium chloride injection; however, specialized references should be consulted for specific compatibility information.
• Solubility: Practically insoluble in ether, benzene, ethyl acetate; >44.4 [ug/mL]
• Synonyms: Anaprilin; Anapriline; Avlocardyl; AY 20694; AY-20694; AY20694; Betadren; Dexpropranolol; Dociton; Hydrochloride, Propranolol; Inderal; Obsidan; Obzidan; Propanolol; Propranolol; Propranolol Hydrochloride; Rexigen
• PubChem Compound: 62882
• Last Modified: Nov 11 2021